molecular formula H6O6Te B577062 TELLURIC ACID CAS No. 13451-14-4

TELLURIC ACID

Cat. No.: B577062
CAS No.: 13451-14-4
M. Wt: 229.642
InChI Key: VCYUGZHEVVXOPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Telluric acid, also known as orthothis compound, is a chemical compound with the formula Te(OH)₆. It is a white crystalline solid composed of octahedral molecules that persist in aqueous solutions. This compound is the highest oxidized form of tellurium, a chemical element in the chalcogen group, which also includes oxygen, sulfur, selenium, and polonium .

Mechanism of Action

Target of Action

Telluric acid, or more accurately orthothis compound, is a chemical compound with the formula Te(OH)₆ . It is a weak acid which is dibasic, forming tellurate salts with strong bases and hydrogen tellurate salts with weaker bases or upon hydrolysis of tellurates in water . It is used as a tellurium-source in the synthesis of oxidation catalysts .

Mode of Action

This compound interacts with its targets through its oxidizing properties . It can react with strong bases to form tellurates . It is a powerful oxidizing agent and can be dehydrated to make tellurium trioxide .

Biochemical Pathways

This compound has been shown to influence several biochemical pathways. In particular, it has been found to affect the TLR4, Nrf2, and PI3K/Akt signaling pathways . These pathways play crucial roles in immune response, oxidative stress response, and cell survival respectively .

Pharmacokinetics

It is known that this compound is a white crystalline solid that is soluble in water . This suggests that it could be absorbed and distributed in the body through the bloodstream. Its metabolism and excretion are areas of ongoing research.

Result of Action

It has been shown to haveantioxidant and anti-inflammatory capabilities in experimental endotoxemia . It has also been used in research as a precursor for the synthesis of tellurium-based compounds with interesting properties .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, its solubility in water suggests that it could be affected by the hydration status of the body . Additionally, as an oxidizing agent, it could potentially cause fires or explosions when combined with certain substances, so it should be handled with care .

Safety and Hazards

As with all strong acids and oxidizing agents, handling telluric acid requires care to avoid risks. It can cause severe burns and eye damage, and it’s harmful if swallowed or inhaled . Therefore, when handling this compound, the use of appropriate personal protective equipment is vital .

Future Directions

Over the past decade, the chemistry of telluric acid and its derivatives, tellurates, has increasingly attracted the attention of researchers . Hydroxidocompounds of Te(VI) are stable in ambient conditions, soluble in water, and less toxic compared to other tellurium compounds . The emerging importance of the unique properties of tellurium compounds is apparent from the variety of their known and potential applications in both inorganic and organic chemistry, as well as materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions: Telluric acid is typically prepared by oxidizing tellurium or tellurium dioxide with strong oxidizing agents such as hydrogen peroxide, chromium trioxide, or sodium peroxide. The reaction can be summarized as follows: [ \text{TeO}_2 + \text{H}_2\text{O}_2 + 2 \text{H}_2\text{O} \rightarrow \text{Te(OH)}_6 ] Crystallization of this compound solutions below 10°C yields this compound tetrahydrate (Te(OH)₆·4H₂O) .

Industrial Production Methods: In industrial settings, this compound is produced by similar oxidation processes, often involving the use of nitric acid or hydrogen peroxide. The reaction conditions are optimized to ensure high yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions: Telluric acid undergoes various chemical reactions, including:

    Oxidation: this compound acts as a powerful oxidizing agent. For example, it can oxidize sulfur dioxide to sulfuric acid.

    Reduction: this compound can be reduced to tellurous acid (H₂TeO₃) or elemental tellurium under specific conditions.

    Substitution: In the presence of strong bases, this compound forms tellurate salts.

Common Reagents and Conditions:

    Oxidizing Agents: Hydrogen peroxide, nitric acid, chromium trioxide.

    Reducing Agents: Sulfur dioxide, hydrogen sulfide.

    Bases: Sodium hydroxide, potassium hydroxide.

Major Products Formed:

Scientific Research Applications

Telluric acid has several scientific research applications:

Comparison with Similar Compounds

  • Sulfuric Acid (H₂SO₄)
  • Selenic Acid (H₂SeO₄)
  • Tellurous Acid (H₂TeO₃)

Properties

CAS No.

13451-14-4

Molecular Formula

H6O6Te

Molecular Weight

229.642

IUPAC Name

telluric acid;dihydrate

InChI

InChI=1S/H2O4Te.2H2O/c1-5(2,3)4;;/h(H2,1,2,3,4);2*1H2

InChI Key

VCYUGZHEVVXOPD-UHFFFAOYSA-N

SMILES

O.O.O[Te](=O)(=O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.